Cas no 88742-95-4 (1,3,4-Thiadiazol-2-amine, 5-[2-(3,4,5-trimethoxyphenyl)ethyl]-)

1,3,4-Thiadiazol-2-amine, 5-[2-(3,4,5-trimethoxyphenyl)ethyl]- structure
88742-95-4 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[2-(3,4,5-trimethoxyphenyl)ethyl]-
CAS No:88742-95-4
MF:C13H17N3O3S
MW:295.35738158226
CID:622504
PubChem ID:17603843
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[2-(3,4,5-trimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[2-(3,4,5-trimethoxyphenyl)ethyl]-
    • 5-[2-(3,4,5-trimethoxyphenyl)ethyl]-1,3,4-thiadiazol-2-amine
    • DTXSID50589673
    • 88742-95-4
    • Inchi: 1S/C13H17N3O3S/c1-17-9-6-8(7-10(18-2)12(9)19-3)4-5-11-15-16-13(14)20-11/h6-7H,4-5H2,1-3H3,(H2,14,16)
    • InChI Key: KRZPGPCLXNPRMT-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1CCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 295.09906259g/mol
  • Monoisotopic Mass: 295.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 108Ų
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